Cas no 576169-99-8 (4-Methoxy-3-(methylsulfamoyl)benzoic Acid)

• Product Name: 4-Methoxy-3-(methylsulfamoyl)benzoic Acid
• CAS No: 576169-99-8
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• MDL: MFCD06355954
• CID: 843775
• Update Time: 2025-10-21

4-Methoxy-3-(methylsulfamoyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-3-METHYLSULFAMOYL-BENZOIC ACID
• 4-methoxy-3-[(methylamino)sulfonyl]benzoic acid
• 4-Methoxy-3-(methylsulfamoyl)benzoic Acid

• MDL： MFCD06355954
• Inchi： 1S/C9H11NO5S/c1-10-16(13,14)8-5-6(9(11)12)3-4-7(8)15-2/h3-5,10H,1-2H3,(H,11,12)
• InChI Key： XKBCISMVWOJEGS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(NC)(=O)=O

Computed Properties

• Exact Mass: 245.03583
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 92.7

4-Methoxy-3-(methylsulfamoyl)benzoic Acid Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Methoxy-3-(methylsulfamoyl)benzoic Acid

4-Methoxy-3-(methylsulfamoyl)benzoic Acid (CAS No. 576169-99-8): A Comprehensive Overview

4-Methoxy-3-(methylsulfamoyl)benzoic Acid (CAS No. 576169-99-8) is a versatile organic compound with a unique chemical structure and a wide range of potential applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its methoxy and methylsulfamoyl functional groups, which confer specific chemical properties and reactivity profiles. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 4-Methoxy-3-(methylsulfamoyl)benzoic Acid.

Chemical Structure and Properties

The molecular formula of 4-Methoxy-3-(methylsulfamoyl)benzoic Acid is C₁₀H₁₁NO₄S, with a molecular weight of approximately 237.26 g/mol. The compound features a benzene ring substituted with a methoxy group at the 4-position and a methylsulfamoyl group at the 3-position. The presence of these functional groups imparts distinct chemical properties to the molecule. The methoxy group is an electron-donating substituent, which can influence the electronic distribution within the benzene ring and affect the compound's reactivity. The methylsulfamoyl group, on the other hand, introduces both electron-withdrawing and hydrogen-bonding capabilities, contributing to the compound's solubility and biological activity.

Synthesis Methods

The synthesis of 4-Methoxy-3-(methylsulfamoyl)benzoic Acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxybenzoic acid with methyl sulfamate in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This reaction typically proceeds via an amide bond formation between the carboxylic acid and the sulfamate group. Another approach involves the sulfonation of 4-methoxybenzene followed by methylation to introduce the methylsulfamoyl group. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities

4-Methoxy-3-(methylsulfamoyl)benzoic Acid has been studied for its potential biological activities, particularly in the context of pharmaceutical research. Recent studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been reported to have antioxidant effects, which may contribute to its protective role against oxidative stress-related diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory mechanisms of 4-Methoxy-3-(methylsulfamoyl)benzoic Acid. The results indicated that this compound effectively reduced inflammation in both in vitro and in vivo models by modulating key signaling pathways involved in inflammatory responses. These findings suggest that 4-Methoxy-3-(methylsulfamoyl)benzoic Acid could be a promising candidate for the development of new anti-inflammatory drugs.

Potential Applications

The unique chemical properties and biological activities of 4-Methoxy-3-(methylsulfamoyl)benzoic Acid make it a valuable compound for various applications. In pharmaceutical research, this compound has shown potential as an anti-inflammatory agent for treating conditions such as arthritis, inflammatory bowel disease (IBD), and other chronic inflammatory disorders. Its antioxidant properties also make it a candidate for use in formulations designed to protect against oxidative stress-related damage.

Beyond pharmaceutical applications, 4-Methoxy-3-(methylsulfamoyl)benzoic Acid has potential uses in materials science. For example, its ability to form stable complexes with metal ions could be exploited in the development of new materials with enhanced mechanical or thermal properties. Additionally, its solubility characteristics make it suitable for use in various solvents, which could be advantageous in chemical synthesis and processing applications.

Conclusion

In conclusion, 4-Methoxy-3-(methylsulfamoyl)benzoic Acid (CAS No. 576169-99-8) is a multifaceted organic compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activities and applications, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.